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Compound of Interest

Compound Name:
3-Methanesulfonylcyclohexan-1-

amine hydrochloride

CAS No.: 1334147-71-5

Cat. No.: B1525474

Get Quote

Abstract This technical guide outlines the standardized protocol for preparing, validating, and

storing stock solutions of 3-Methanesulfonylcyclohexan-1-amine hydrochloride (CAS:

1334147-71-5).[1] Due to the compound's specific physicochemical properties—namely its

hygroscopic nature and lack of a strong UV chromophore—standard laboratory workflows

require modification. This note prioritizes gravimetric accuracy and solvent compatibility to

ensure experimental reproducibility in biochemical and cellular assays.

Physicochemical Profile & Handling Strategy[1][2]
[3][4]
Before uncapping the vial, the researcher must understand the material's behavior. 3-

Methanesulfonylcyclohexan-1-amine HCl consists of a saturated cyclohexane ring, a polar

sulfone group, and a primary amine as a hydrochloride salt.[1]
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Critical Technical Insight: The "Invisible" Molecule Unlike aromatic compounds, this molecule

lacks a conjugated

-system. It will not have a distinct UV absorption peak at 254 nm or 280 nm.

Consequence: You cannot use a Nanodrop or standard UV-Vis spectrophotometer to verify

the concentration of your stock solution post-preparation.[1]

Solution: Accuracy depends entirely on gravimetric precision (weighing) and quantitative

NMR (qNMR) if validation is required.

Compound Specifications
Property Value Notes

Compound Name
3-Methanesulfonylcyclohexan-

1-amine HCl

CAS Number 1334147-71-5
Distinct from free base

(1016531-25-1)

Molecular Formula

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Molecular Weight 213.72 g/mol
Use this value for Molarity

calculations.[1][2][3][4]

Appearance White to off-white solid

Solubility (Predicted)
Water (>50 mM), DMSO (>50

mM)

High polarity due to salt +

sulfone.

Hygroscopicity High
Amine salts rapidly absorb

atmospheric water.

Solvent Selection Strategy
The choice of solvent dictates stability and application compatibility. Use the decision matrix

below to select the appropriate vehicle.
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Intended Application

Long-Term Storage
(>1 week)

Library/Frozen

Biological Assay
(Immediate Use)

Cell/Enzyme

Chemical Synthesis

Reactions

DMSO Stock (10-100 mM)
• Prevents hydrolysis

• Cryostable
• Universal HTS format

Standard (Dilute <1%)

Aqueous Stock (10-50 mM)
• Acidic pH (HCl salt)

• Prone to microbial growth
• Use immediately

If DMSO intolerant

Methanol/Ethanol
• For synthesis only

• Toxic to cells

Click to download full resolution via product page

Figure 1: Solvent selection decision tree based on experimental end-use.[1]

Protocol: Preparation of 100 mM Stock Solution
(DMSO)
Target Concentration: 100 mM Volume: 1.0 mL Required Mass: 21.37 mg[1]

Materials
Compound: 3-Methanesulfonylcyclohexan-1-amine HCl.[1][4]

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, stored over molecular sieves.

Vessel: Amber glass vial (borosilicate) with PTFE-lined screw cap.

Environment: Low-humidity weighing station or glovebox (ideal).

Step-by-Step Procedure
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Equilibration: Allow the compound vial to warm to room temperature before opening to

prevent condensation on the cold solid (hygroscopic risk).

Weighing (The Critical Step):

Place a clean, dry amber vial on the analytical balance. Tare.

Rapidly weigh 21.4 mg (approx) of the solid directly into the vial.

Note: Do not use a weigh boat; static charge can cause loss of fine powder. Weighing

directly minimizes transfer error.

Record exact mass (e.g.,

mg).

Calculation: Calculate the required volume of DMSO (

) to achieve exactly 100 mM.

Example: If

mg:

Solubilization:

Add the calculated volume of Anhydrous DMSO.

Vortex vigorously for 30–60 seconds.

Visual QC: Hold vial against a light source. The solution must be completely clear and

colorless. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

Aliquoting:

Divide into small aliquots (e.g., 50 µL) in PCR tubes or cryovials to avoid freeze-thaw

cycles.

Store at -20°C or -80°C.
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Protocol: Preparation of Aqueous Stock (Buffer
Considerations)
Warning: Dissolving an amine hydrochloride salt in unbuffered water will generate an acidic

solution (pH ~4–5).

Vehicle: Use PBS (pH 7.4) or HEPES (pH 7.2–7.5) rather than pure water to maintain

physiological pH.

Solubility Check: The salt is highly water-soluble, but high ionic strength buffers (like 10x

PBS) may reduce solubility (common-ion effect). Use 1x buffers.

Filtration: Aqueous solutions are not sterile. Pass the solution through a 0.22 µm PVDF or

PES syringe filter immediately after preparation.

Note: Nylon filters can bind certain amines; PES is safer.

Quality Control & Troubleshooting
Since UV-Vis is unavailable, use these methods for validation:

Method Suitability Procedure

Visual Inspection Mandatory
Check for "schlieren" lines

(mixing issues) or precipitate.

LC-MS Recommended
Verify identity (M+H = 178.1 for

free base) and purity.[1]

qNMR Gold Standard

Use an internal standard (e.g.,

Maleic acid) to verify molarity if

gravimetry is uncertain.

Common Issues
Precipitation upon freezing: DMSO has a high freezing point (18.5°C).[5] The stock will

freeze solid.[5] If precipitate is seen upon thawing, warm to 37°C and vortex. If it persists, the

salt may have "crashed out" due to moisture ingress (DMSO is hygroscopic).
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Acidity in Assay: If using high concentrations (>100 µM final) in a cell assay, the HCl counter-

ion can acidify the media. Ensure the assay media has sufficient buffering capacity (e.g., 25

mM HEPES).

Storage & Stability
Solid State: Store at -20°C, desiccated. Stable for >2 years.

DMSO Stock: Store at -20°C or -80°C. Stable for 6–12 months.

Alert: DMSO absorbs water from air. Always seal caps tightly with Parafilm.

Aqueous Stock: Store at 4°C for <1 week. Do not freeze aqueous stocks if possible, as pH

shifts during freezing can cause degradation or precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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